Cas no 2034475-87-9 (3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034475-87-9
• MF: C₁₆H₁₆N₄O₂S
• MW: 328.388841629028
• CID: 5354092
• Update Time: 2025-05-30

3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(4-methylthiophene-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C16H16N4O2S/c1-11-7-14(23-10-11)16(21)20-6-2-3-12(9-20)22-15-13(8-17)18-4-5-19-15/h4-5,7,10,12H,2-3,6,9H2,1H3
• InChI Key： AQWGLUKIEOMIAX-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C(N1CCCC(C1)OC1C(C#N)=NC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 480
• XLogP3: 2.2
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Research Briefing on 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034475-87-9)

In recent years, the compound 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034475-87-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structure, featuring a piperidine ring linked to a pyrazine-carbonitrile moiety via an ether bond, is designed to enhance its binding affinity to target proteins, as evidenced by molecular docking studies.

Mechanistic studies have revealed that 2034475-87-9 acts as a potent inhibitor of specific kinase enzymes involved in inflammatory and proliferative pathways. In vitro assays demonstrate its ability to suppress the activity of these kinases at nanomolar concentrations, suggesting high potency. Furthermore, preclinical models have shown that the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Recent in vivo studies have explored the therapeutic potential of 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile in disease models such as cancer and autoimmune disorders. For instance, in a murine model of rheumatoid arthritis, the compound significantly reduced joint inflammation and bone erosion, highlighting its anti-inflammatory properties. Similarly, in oncology research, it has shown efficacy in inhibiting tumor growth by targeting key signaling pathways involved in cancer cell proliferation.

Despite these promising findings, challenges remain in the development of 2034475-87-9 as a therapeutic agent. Issues such as off-target effects and long-term toxicity need to be addressed through further optimization and rigorous safety profiling. Current research efforts are focused on structural modifications to enhance selectivity and reduce adverse effects, as well as exploring combination therapies to maximize therapeutic outcomes.

In conclusion, 3-{[1-(4-methylthiophene-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile represents a compelling candidate in the field of chemical biology and drug discovery. Its unique structural attributes and promising preclinical data underscore its potential for treating a range of diseases. Continued research and development will be essential to translate these findings into clinical applications, paving the way for novel therapeutic interventions.